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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640 Get Quote

Technical Support Center: A-908292
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of A-908292, a

potent and selective acetyl-CoA carboxylase 2 (ACC2) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for A-908292?

A1: Proper storage of A-908292 is crucial for maintaining its stability and efficacy. The

recommended conditions are summarized in the table below.

Q2: How should I prepare stock solutions of A-908292?

A2: A-908292 is soluble in DMSO.[1] For in vitro experiments, stock solutions can be prepared

by dissolving the compound in DMSO. For in vivo studies, specific formulations are required to

ensure solubility and bioavailability. Detailed protocols are provided in the "Experimental

Protocols" section.

Q3: What is the shelf life of A-908292?

A3: When stored correctly, A-908292 is stable for over three years.[1] Stock solutions in DMSO

can be stored at -20°C for up to one month or at -80°C for up to six months.[2]

Q4: How is A-908292 shipped?
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A4: A-908292 is shipped at ambient temperature as a non-hazardous chemical. The compound

is stable for several weeks under standard shipping conditions.[1]

Stability and Storage Conditions Summary
Condition Form Temperature Duration

Short-term Storage Solid Powder 0 - 4°C Days to weeks[1]

Long-term Storage Solid Powder -20°C Months to years[1]

Stock Solution In DMSO 0 - 4°C Days to weeks[1]

Stock Solution In DMSO -20°C Up to 1 month[2]

Stock Solution In DMSO -80°C Up to 6 months[2]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution
Improper storage or solvent

evaporation.

Warm the solution and

sonicate to aid dissolution.[2] If

the issue persists, prepare a

fresh stock solution.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound and

stock solutions are stored at

the recommended

temperatures and protected

from light. Prepare fresh

working solutions for each

experiment.

Poor in vivo efficacy
Suboptimal formulation or

administration route.

Follow the detailed in vivo

formulation protocols provided.

Ensure proper administration

(e.g., oral gavage) as

described in published studies.

[2]

Difficulty dissolving the

compound

Incorrect solvent or

concentration.

A-908292 is soluble in DMSO.

For in vivo studies, use the

recommended co-solvent

formulations. Do not exceed

the recommended

concentrations.

Signaling Pathway and Experimental Workflow
A-908292 is a selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key enzyme in fatty

acid metabolism. ACC2 catalyzes the conversion of acetyl-CoA to malonyl-CoA. Malonyl-CoA,

in turn, inhibits carnitine palmitoyltransferase I (CPT1), an enzyme essential for the transport of

long-chain fatty acids into the mitochondria for oxidation. By inhibiting ACC2, A-908292
reduces malonyl-CoA levels, leading to increased fatty acid oxidation.
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A-908292 Mechanism of Action
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A-908292 inhibits ACC2, reducing malonyl-CoA and increasing fatty acid oxidation.
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General Experimental Workflow with A-908292
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A typical experimental workflow for studies involving A-908292.
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Experimental Protocols
Protocol 1: Preparation of A-908292 Stock Solution (for in vitro use)

Materials:

A-908292 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the A-908292 vial to room temperature before opening.

2. Weigh the desired amount of A-908292 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

4. Vortex briefly and sonicate if necessary to ensure complete dissolution.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store aliquots at -20°C or -80°C as recommended.

Protocol 2: Preparation of A-908292 Formulation for In Vivo Oral Administration

This protocol is based on formulations used in published studies. Researchers should optimize

the formulation for their specific experimental needs.

Materials:

A-908292 stock solution in DMSO (e.g., 12.5 mg/mL)

PEG300

Tween-80
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Saline (0.9% NaCl)

Procedure:

1. Prepare a fresh working solution on the day of the experiment.

2. In a sterile tube, add the required volume of the A-908292 DMSO stock solution.

3. Add PEG300 to the tube and mix thoroughly.

4. Add Tween-80 and mix until the solution is homogeneous.

5. Finally, add saline to the desired final volume and mix well.

6. A typical final formulation might consist of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline by volume.[2]

7. Administer the formulation to animals via oral gavage at the desired dosage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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